Benzyl N-[(4aR,6S,7R,8R,8aS)-6-methoxy-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]carbamate

• IUPAC Name: benzyl N-[(4aR,6S,7R,8R,8aS)-6-methoxy-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]carbamate
• InChI: InChI=1S/C29H31NO7/c1-32-28-24(30-29(31)35-18-21-13-7-3-8-14-21)26(33-17-20-11-5-2-6-12-20)25-23(36-28)19-34-27(37-25)22-15-9-4-10-16-22/h2-16,23-28H,17-19H2,1H3,(H,30,31)/t23-,24-,25-,26-,27?,28+/m1/s1
• InChI Key: NEOHHRFLOYDDEF-ZQYPVEENSA-N
• Canonical SMILES: COC1C(C(C2C(O1)COC(O2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)OCC5=CC=CC=C5
• Isomeric SMILES: CO[C@@H]1[C@@H]([C@H]([C@H]2[C@H](O1)COC(O2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)OCC5=CC=CC=C5
• Molecular Formula: C29H31NO7
• Molecular Weight: 505.6 g/mol

Description

This compound is a protected galactopyranoside useful as a building block for the synthesis of complex carbohydrates. The compound has β-phenylthio, 2 and 3 benzyl, and 4,6-ditert-butylsilyl protecting groups.

Synthesis Analysis

The synthesis of this compound involves several steps. In one experiment, the compound was synthesized in pyridine, methanol, and chloroform at 0℃ for 12 hours, yielding an 87% success rate. In another experiment, the compound was synthesized with zinc (II) chloride at 20 - 25℃.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a hexahydropyrano[3,2-d][1,3]dioxin ring, which is a type of oxygen-containing heterocycle.

Chemical Reactions Analysis

This compound can undergo several chemical reactions. For example, it can react with sodium hydride in 1,4-dioxane at 60℃ for approximately 0.83 hours, yielding an 84% success rate. It can also react with barium dihydroxide and barium (II) oxide in N,N-dimethyl-formamide for 18 hours at room temperature, yielding a 90% success rate.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a dry place, preferably in a freezer, under -20°C. The compound has a molecular weight of 399.44.

Scientific Research Applications

Suzuki–Miyaura Coupling: CS-0457736 can serve as a precursor for Suzuki–Miyaura cross-coupling reactions. .

Functional Group Transformations: The boron moiety in CS-0457736 can be converted into various functional groups. For instance:

• .

Hydromethylation of Alkenes

CS-0457736 enables a valuable transformation: formal anti-Markovnikov alkene hydromethylation. This process involves adding a methyl group to the less substituted carbon of an alkene. Here’s how it works:

Application: Researchers have applied this hydromethylation sequence to methoxy-protected (−)-Δ8-THC (a cannabinoid) and cholesterol. .

Total Synthesis of Natural Products

CS-0457736 has found use in the total synthesis of complex natural products:

• .

Safety and Hazards

The compound is classified as a warning under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.